Cas no 1004991-69-8 (tert-butyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1004991-69-8
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 5264989
• Update Time: 2026-03-09

tert-butyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(hydroxymethyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate
• tert-butyl (R)-3-((tert-butoxycarbonyl)amino)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H28N2O5/c1-13(2,3)21-11(19)16-15(10-18)7-8-17(9-15)12(20)22-14(4,5)6/h18H,7-10H2,1-6H3,(H,16,19)/t15-/m1/s1
• InChI Key： NJMJZMDADFYIBV-OAHLLOKOSA-N
• SMILES： OC[C@@]1(CN(C(=O)OC(C)(C)C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• XLogP3: 1.1
• Topological Polar Surface Area: 88.1